Cas no 1261816-31-2 (5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261816-31-2
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 4983595
• Update Time: 2025-07-18

5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8ClF3N2/c15-11-7-12(13(5-6-19)20-8-11)9-1-3-10(4-2-9)14(16,17)18/h1-4,7-8H,5H2
• InChI Key： UIGRKZXCOXNLCH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 296.0328104 g/mol
• Monoisotopic Mass: 296.0328104 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 36.7
• Molecular Weight: 296.67

Additional information on 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

Introduction to 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261816-31-2)

5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261816-31-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various biologically active molecules. Its molecular structure incorporates both chloro and trifluoromethyl substituents, which are known to enhance the pharmacological properties of the resulting derivatives.

The compound's structure consists of a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The pyridine ring is substituted at the 2-position with an acetonitrile group, and at the 3-position with a phenyl ring that is further substituted with a trifluoromethyl group at the 4-position. The chloro group at the 5-position of the pyridine ring adds another layer of functional diversity, making this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The presence of both chloro and trifluoromethyl groups in 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile makes it an attractive candidate for further derivatization to produce compounds with potential applications in treating various diseases. These groups are known to influence the metabolic stability, lipophilicity, and binding affinity of drug candidates, thereby making them crucial for drug design.

The pharmaceutical industry has been exploring the use of such intermediates in the development of new drugs targeting neurological disorders, cancer, and inflammatory conditions. The trifluoromethyl group, in particular, is widely recognized for its ability to improve the metabolic stability of drug molecules, while the chloro group can serve as a handle for further functionalization through nucleophilic substitution reactions. This combination makes 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile a valuable building block in medicinal chemistry.

Recent studies have demonstrated the utility of this compound in synthesizing kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing inhibitors that target specific kinases, researchers aim to disrupt abnormal signaling pathways that contribute to disease progression. The structural features of 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile make it an excellent candidate for developing such inhibitors.

In addition to its role in anticancer drug development, this compound has also shown promise in the treatment of neurological disorders. Research indicates that certain pyridine derivatives can modulate neurotransmitter systems, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile may contribute to its ability to interact with biological targets involved in these diseases.

The synthesis of 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the complex molecular framework efficiently. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

The compound's chemical properties also make it suitable for use as a ligand in coordination chemistry. Ligands are molecules that bind to metal ions, forming coordination complexes that have applications in catalysis, material science, and bioinorganic chemistry. The nitrogen atoms in the pyridine ring and acetonitrile group can act as coordination sites for metal centers, allowing for the design of novel catalysts with tailored properties.

In conclusion, 5-Chloro-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261816-31-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.